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Compound of Interest

Compound Name: Disodium EDTA

Cat. No.: B3056728 Get Quote

Technical Support Center: Disodium EDTA
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing issues

with disodium EDTA precipitating in cold storage.

Frequently Asked Questions (FAQs)
Q1: Why is my disodium EDTA solution precipitating when I store it in the cold (e.g., at 4°C)?

Precipitation of disodium EDTA in cold storage is a common issue primarily driven by two

factors: pH and concentration. Disodium EDTA's solubility is significantly dependent on the pH

of the solution; it is poorly soluble in neutral or acidic conditions.[1][2] Even if the solution is

clear at room temperature, a suboptimal pH can lead to precipitation as the temperature

decreases, reducing the solubility. Furthermore, highly concentrated solutions are more prone

to precipitation at lower temperatures.[3]

Q2: What is the optimal pH for dissolving and storing disodium EDTA solutions?

The optimal pH for dissolving and maintaining the solubility of disodium EDTA is

approximately 8.0.[1][4][5][6] The free acid form of EDTA and its disodium salt are not readily
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soluble in water until the pH is adjusted to this level with a base like sodium hydroxide (NaOH).

[1][4][7] Solutions with a pH below 8.0 are likely to precipitate, especially upon cooling.[3][8]

Q3: Is it better to store disodium EDTA solutions at room temperature or in the cold?

While a 0.5M EDTA solution at pH 8.0 can be stable for up to a year when stored at 4°C,

precipitation can still occur if the pH is not precisely 8.0.[4][5] Some protocols suggest that a

0.5M solution can be stored at room temperature.[1][6] If you consistently experience

precipitation at 4°C, storing your pH 8.0 solution at room temperature in a sterile, well-sealed

container is a viable alternative.

Q4: Can the concentration of my disodium EDTA solution affect its stability in cold storage?

Yes, higher concentrations of disodium EDTA are more likely to precipitate out of solution at

low temperatures.[3] A 0.5M solution is a commonly used stock concentration and is generally

considered the maximum for standard laboratory use.[3][4][5] Attempting to create and store

solutions at significantly higher concentrations will increase the likelihood of precipitation.

Q5: Does the form of EDTA I use matter for solution preparation?

Absolutely. For preparing aqueous solutions, it is highly recommended to use the disodium salt

of EDTA (disodium ethylenediaminetetraacetate dihydrate).[2][4][5] The free acid form of EDTA

is practically insoluble in water at or near neutral pH.[2][9]

Troubleshooting Guide: Disodium EDTA
Precipitation
If you are experiencing precipitation with your disodium EDTA solution, follow these

troubleshooting steps.

Logical Troubleshooting Flow
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Troubleshooting Disodium EDTA Precipitation
Precipitate observed in
Disodium EDTA solution

1. Verify Solution pH

pH is below 8.0

Incorrect

pH is ~8.0

Correct

Warm solution gently and
adjust pH to 8.0 with NaOH.
Ensure complete dissolution.

2. Check Concentration

Solution remains stable

Concentration > 0.5M

Too High

Concentration ≤ 0.5M

Acceptable

Dilute solution to 0.5M or lower.
Consider preparing a fresh stock

at the correct concentration.

3. Review Storage Conditions

Stored at 4°C

4. Prepare a Fresh Solution
using the recommended protocol.

If issues persist

Store at room temperature.
Ensure container is sterile and sealed.

Click to download full resolution via product page

Caption: A workflow for troubleshooting disodium EDTA precipitation.
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Quantitative Data Summary
The solubility of disodium EDTA is highly dependent on pH. While exact solubility values at

various low temperatures are not consistently reported, the following table summarizes key

quantitative parameters for preparing a stable solution.

Parameter
Recommended
Value/Range

Notes

pH for Dissolution ~ 8.0

This is the most critical factor.

The solid will not fully dissolve

until this pH is reached.[1][4][5]

Typical Stock Concentration 0.5 M

This is a standard high-

concentration stock. Higher

concentrations are likely to

precipitate.[3]

Storage Temperature 4°C or Room Temperature

If precipitation occurs at 4°C,

room temperature storage is a

suitable alternative for a pH

8.0 solution.[1][4][6]

Disodium EDTA Dihydrate 186.1 g/L
Amount needed to prepare a

0.5 M solution.[4][5]

Sodium Hydroxide (NaOH) ~20 g of pellets per liter

Approximate amount needed

to adjust the pH of a 0.5 M

solution to 8.0.[1][4]

Experimental Protocols
Protocol for Preparing 1 L of 0.5 M Disodium EDTA
Solution (pH 8.0)
This protocol details a reliable method for preparing a stable stock solution of disodium EDTA.

Materials:
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Disodium EDTA dihydrate (C₁₀H₁₄N₂Na₂O₈·2H₂O)

Sodium hydroxide (NaOH) pellets or a 10 M solution

Deionized or distilled water

1 L beaker or flask

Graduated cylinder

Magnetic stirrer and stir bar

pH meter

Experimental Workflow Diagram:
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Preparation

Dissolution

Finalization & Storage

1. Weigh 186.1 g of
Disodium EDTA Dihydrate

2. Add ~800 mL of
deionized water

3. Stir vigorously with
a magnetic stirrer

4. Slowly add NaOH while
monitoring pH

5. Continue adding NaOH
until pH reaches 8.0

EDTA dissolves as
pH approaches 8.0

pH < 8.0

6. Adjust final volume to 1 L
with deionized water

pH = 8.0

7. (Optional) Sterilize by
autoclaving

8. Store at room temperature
or 4°C in a sealed container

Click to download full resolution via product page

Caption: A workflow diagram for preparing a 0.5M EDTA stock solution.
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Procedure:

Weigh Reagent: Accurately weigh 186.1 g of disodium EDTA dihydrate and add it to a

beaker containing approximately 800 mL of deionized water.[1][4][5]

Stir Solution: Place a magnetic stir bar in the beaker and stir the suspension vigorously. The

disodium EDTA will not dissolve completely at this stage.[1][4]

Adjust pH: While stirring, slowly add sodium hydroxide (NaOH) to the suspension. You can

use solid pellets or a concentrated solution (e.g., 10 M). Monitor the pH of the solution

continuously with a calibrated pH meter.[1][4][6]

Dissolution: As the pH of the solution approaches 8.0, the disodium EDTA will begin to

dissolve. Continue to add NaOH slowly until the pH is stable at 8.0 and the solution is

completely clear.[1][4][7]

Final Volume: Once the disodium EDTA is fully dissolved, transfer the solution to a 1 L

graduated cylinder and add deionized water to bring the final volume to 1000 mL.[1][4]

Sterilization (Optional): For applications requiring sterility, the solution can be filtered through

a 0.22 µm filter or autoclaved.[1][4]

Storage: Store the solution in a clearly labeled, sterile, and tightly sealed container at either

room temperature or 4°C.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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